10.1039/B505807D | 2,4-Dithiouracil: the reproducible H-bonded structural motifs in the complexes with 18-membered crown ethers

2,4-Dithiouracil: the reproducible H-bonded structural motifs in the complexes with 18-membered crown ethers

Organic & Biomolecular Chemistry Pub Date: 2005-07-13 DOI: 10.1039/B505807D

Abstract

2,4-Dithiouracil (DTU) forms in the crystals the H-bonded monohydrates of a 1 : 1 : 1 ratio with 18-crown-6 (18C6) 1, cis,syn,cis-isomer of dicyclohexano-18-crown-6 (DCH6A) 2, and benzo-18-crown-6 (B18C6) 3, while the anhydrous adduct with cis,anti,cis-isomer of dicyclohexano-18-crown-6 (DCH6B) 4 is of a 2 : 1 ratio. In 1–3 the components reproducibly alternate in the chains, while in 4 the chains are built of the alternative centrosymmetric dimers of 2,4-dithiouracil and the molecules of the cis,anti,cis-isomer of dicyclohexano-18-crown-6.

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Journal Name：Organic & Biomolecular Chemistry

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